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Compound of Interest

Compound Name: Barbamide

Cat. No.: B1252183 Get Quote

This document provides comprehensive guidance for the safe handling, use, and disposal of

Barbamide in a laboratory setting. The information is intended for researchers, scientists, and

drug development professionals to ensure personal safety and procedural accuracy.

Barbamide: Physicochemical and Hazard
Information
Barbamide is a chlorinated lipopeptide with known molluscicidal activity, originally isolated

from the marine cyanobacterium Lyngbya majuscula.[1] While research indicates it has limited

cytotoxicity against mammalian cell lines, its biological activity warrants careful handling.[2][3]

Physicochemical Data

Property Value Reference

Molecular Formula C₂₀H₂₃Cl₃N₂O₂S [4]

Molecular Weight 461.83 g/mol [4]

CAS Number 174630-03-6 [4]

Appearance
White to almost-white

solid/powder
[5]

Initial Source
Caribbean cyanobacterium

Lyngbya majuscula
[4]
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Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) for Barbamide is not readily available in the provided

search results, based on its chemical nature and biological activity, the following precautions

are recommended.

Hazard Class Precautionary Statements

Acute Toxicity (Oral)

Harmful if swallowed. Do not eat, drink, or

smoke when using this product. Wash hands

and face thoroughly after handling. If swallowed,

call a POISON CENTER or doctor. Rinse

mouth.[5]

Skin Contact
May cause skin irritation. Wear protective gloves

and clothing.[6][7]

Eye Contact May cause eye irritation. Wear eye protection.[5]

Respiratory Contact
Avoid inhalation of dust. Use in a well-ventilated

area or with local exhaust ventilation.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Barbamide. The following table outlines

the recommended PPE for various laboratory activities involving this compound.
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Activity
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Weighing and

Aliquoting
Laboratory coat

Nitrile or

neoprene gloves

Safety glasses

with side shields

or goggles

N95 or higher-

rated respirator if

not in a fume

hood

Solution

Preparation
Laboratory coat

Nitrile or

neoprene gloves

Safety goggles

or a face shield

Use in a

chemical fume

hood

Cell Culture/In

Vitro Assays
Laboratory coat

Sterile nitrile

gloves
Safety glasses

Not generally

required in a

biological safety

cabinet

Waste Disposal

Chemical-

resistant apron

over a lab coat

Heavy-duty,

chemical-

resistant gloves

Safety goggles

and a face shield

As needed

based on the

disposal method

Operational and Disposal Plans
Handling and Storage:

Storage: Store Barbamide in a tightly sealed container in a cool, dry, and dark place.[5]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure. Avoid generating dust.

Spill Management:

Evacuate the immediate area.

Wear appropriate PPE as outlined above.

For solid spills, gently sweep up the material to avoid creating dust and place it in a sealed

container for disposal.
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For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan:

Dispose of Barbamide waste through an authorized waste management company.[5]

Do not dispose of down the drain or in regular trash.[8]

All contaminated labware (e.g., pipette tips, tubes, flasks) should be collected in a

designated, labeled hazardous waste container.

Experimental Protocols Involving Barbamide
The following are detailed methodologies for key experiments involving Barbamide, based on

published research.[2]

Experimental Workflow for Assessing Barbamide Activity
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Caption: Workflow for the characterization and in vitro testing of Barbamide.

1. Cytotoxicity Assay (MTT Assay)[2]

Cell Plating: Plate HEK293 cells in a 96-well plate at a density of 5 x 10³ cells per well and

allow them to attach overnight.

Treatment: Treat the cells with Barbamide or a vehicle control (DMSO) for 72 hours.

MTT Addition: Add 10 µL of MTT solution (0.5 mg/mL final concentration) to each well and

incubate for 3 hours at 37°C in a 5% CO₂ incubator.

Solubilization: Remove the medium and dissolve the MTT-formazan crystals with 100 µL of

DMSO per well.

Measurement: Read the absorbance at the appropriate wavelength to determine cell viability.
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2. Calcium Imaging in Sensory Neurons[2]

Cell Culture: Culture sensory neurons (e.g., dorsal root ganglion neurons) on appropriate

substrates.

Dye Loading: Load the cells with a calcium-sensitive dye (e.g., Fura-2 AM).

Baseline Measurement: Record the baseline fluorescence signal.

Barbamide Application: Apply Barbamide to the cells and monitor for any changes in

calcium flux.

Agonist Application: Apply a known agonist (e.g., capsaicin for TRPV1) to assess if

Barbamide modulates the response.

Data Analysis: Analyze the peak amplitude and area under the curve of the fluorescence

signals.

3. Radioligand Binding Assays[2]

Prepare membrane fractions from cells expressing the target receptors.

Incubate the membranes with a radiolabeled ligand specific for the receptor of interest in the

presence and absence of Barbamide at various concentrations.

Separate the bound from the free radioligand by rapid filtration.

Quantify the radioactivity of the filters to determine the amount of bound ligand.

Calculate the percent inhibition of radioligand binding by Barbamide to determine its affinity

for the receptor.

Signaling Pathway
The following diagram illustrates the observed effects of Barbamide on calcium signaling in

sensory neurons.
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Barbamide's Effect on Calcium Signaling
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Caption: Barbamide's modulatory effect on calcium signaling in sensory neurons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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